Cas no 1357389-45-7 ()

• CAS No: 1357389-45-7
• MF: C₁₄H₁₀FNO₃
• MW: 259.232507228851
• CID: 6646887
• PubChem ID: 122172797
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C14H10FNO3/c15-5-6-18-10-2-4-12-14(8-10)19-13-7-9(17)1-3-11(13)16-12/h1-4,7-8H,5-6H2
• InChI Key： YSCYSDCYWJSMPC-UHFFFAOYSA-N
• SMILES： FCCOC1C=CC2=C(C=1)OC1=CC(C=CC1=N2)=O

Computed Properties

• Exact Mass: 259.06447134g/mol
• Monoisotopic Mass: 259.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 47.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Phenoxazines